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For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorobutanol (1,1,1-trichloro-2-methyl-2-propanol) is a versatile organic compound widely
utilized in the pharmaceutical and cosmetic industries.[1][2] It functions primarily as an
antimicrobial preservative in parenteral, ophthalmic, and other dosage forms, typically at a
concentration of 0.5% w/v.[3][4] Beyond its preservative capabilities, chlorobutanol also
exhibits mild sedative, hypnotic, and local anesthetic properties.[1][5][6]

This technical guide provides a comprehensive overview of the core physical and chemical
properties of chlorobutanol. It is designed to be a key resource for researchers, formulation
scientists, and quality control professionals, offering detailed data, experimental methodologies,
and visual representations of its fundamental chemical processes.

Physical Properties

Chlorobutanol is a white, crystalline solid with a characteristic camphor-like odor and taste.[2]
[7][8] It exists in both anhydrous and hemihydrate forms, which differ in their melting points.[3]
[8] A critical physical characteristic is its tendency to sublime readily, even at room temperature,
which requires storage in well-closed containers.[3][8][9]
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Tabulated Physical Data

The quantitative physical properties of chlorobutanol are summarized in the table below for

easy reference and comparison.

Property Value (Anhydrous) zl:Ll:rTihydrate) Reference(s)
Molecular Formula C4H7CI50 C4H7CI50 - ¥2H20 [71[8][10]
Molecular Weight 177.46 g/mol 186.47 g/mol [71081[11]
Appearance Colorless or white Colorless or white 18]
crystals crystals
Odor Camphoraceous Camphoraceous [1107]
Melting Point 95-99 °C 76-78 °C [1][3][6]
Boiling Point 167 °C N/A [11317]
pKa (Strongest Acidic)  12.59 N/A [5]
LogP (Octanol-Water) 1.75-2.31 N/A [51[7]
Vapor Pressure 0.83 mmHg (at 25 °C)  N/A [7]
Refractive Index 1.4339 (at 25 °C) N/A [31[7]

Solubility Profile

Chlorobutanol's solubility is a key consideration for formulation development. It is sparingly

soluble in cold water but its solubility increases in hot water.[7][12] It is freely soluble in various

organic solvents.
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Solvent Solubility (at 20-25 °C) Reference(s)
Water \:,Lv /g\;/)in 125 mL (approx. 0.8% 71
Ethanol (95%) lginlmL [3][8]

Glycerin 1gin10mL [31[8][12]
Chloroform Freely Soluble [31[8]

Ether Freely Soluble [3][8]

Acetone Soluble [7119]

Volatile Oils Freely Soluble [31[7]

Chemical Properties and Behavior
Synthesis

Chlorobutanol is synthesized via a base-catalyzed nucleophilic addition reaction. The process
involves the reaction of acetone and chloroform in the presence of a strong base, such as
potassium hydroxide or sodium hydroxide.[1][3][13]
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of Chlorobutanol sample

:

[Dissolve in 10 mL

[Accurately weigh ~0.1 g]

of ethanol (95%)

Add 10 mL NaOH TS.
Boil under reflux for 10 min
(Hydrolysis to release CI~)

Cool, then add 40 mL
dilute nitric acid

:

Add exactly 25 mL of
0.1 M Silver Nitrate (AgNOs) VS
(Precipitates AgCl)

:

Add 3 mL nitrobenzene
and shake vigorously

.1 M Ammonium Thiocyanate (NH4SCN) V

:

[Endpoint: Persistent reddish-brown color]
( )

[ Titrate excess AgNOs with ]
0 S

Indicator: Ammonium Iron (Ill) Sulfate TS

Calculate Chlorobutanol %

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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